Cas no 754919-27-2 (1H-Imidazol-2-amine,1-butyl-5-ethyl-4,5-dihydro-)

• Product Name: 1H-Imidazol-2-amine,1-butyl-5-ethyl-4,5-dihydro-
• CAS No: 754919-27-2
• MF: C₉H₁₉N₃
• MW: 169.267261743546
• CID: 548855
• Update Time: 2025-04-19

1H-Imidazol-2-amine,1-butyl-5-ethyl-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine,1-butyl-5-ethyl-4,5-dihydro-
• 1H-Imidazol-2-amine,1-butyl-5-ethyl-4,5-dihydro-(9CI)

• Inchi： 1S/C9H19N3/c1-3-5-6-12-8(4-2)7-11-9(12)10/h8H,3-7H2,1-2H3,(H2,10,11)
• InChI Key： CUCVUNVVSUIDKK-UHFFFAOYSA-N
• SMILES： C1(N)N(CCCC)C(CC)CN=1

Computed Properties

• Exact Mass: 169.15807
• Monoisotopic Mass: 169.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• PSA: 41.62